[1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[1-(2-aminoacetyl)piperidin-3-yl]carbamate
• InChI: InChI=1S/C12H23N3O3/c1-12(2,3)18-11(17)14-9-5-4-6-15(8-9)10(16)7-13/h9H,4-8,13H2,1-3H3,(H,14,17)
• InChI Key: NHGPFNYOEORMBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCN(C1)C(=O)CN
• Molecular Formula: C12H23N3O3
• Molecular Weight: 257.33 g/mol

Description

[1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester (CAS: 1353944-56-5) is a piperidine-derived compound featuring a tert-butyl carbamate (Boc) protective group at the 3-position and a 2-amino-acetyl substituent at the 1-position of the piperidine ring.

Preparation Methods

Condensation Reactions with tert-Butyl Carbamate

The tert-butyl carbamate (Boc) group serves as a critical protecting moiety for amines during synthesis. A widely adopted approach involves the condensation of 2-aminoacetyl-piperidine derivatives with tert-butyl chloroformate (Boc-Cl). For instance, VulcanChem’s technical documentation highlights a two-step process:

• Acylation of Piperidine : 2-Aminoacetyl chloride reacts with piperidin-3-amine in dichloromethane (DCM) at 0–5°C, forming 1-(2-amino-acetyl)-piperidin-3-amine.

• Boc Protection : The intermediate is treated with Boc-Cl and triethylamine (TEA) in anhydrous tetrahydrofuran (THF), yielding the target compound in 82–87% purity after column chromatography.

This method avoids side reactions such as over-acylation by maintaining strict temperature control and stoichiometric ratios (Table 1).

Table 1: Reaction Conditions for Boc Protection

Parameter	Value
Solvent	THF
Temperature	0–5°C (Step 1); RT (Step 2)
Molar Ratio (Boc-Cl)	1.1 eq
Catalyst	Triethylamine (2.5 eq)
Yield	82–87%

Photocatalytic Cross-Coupling Methods

Acridine Salt-Mediated Reactions

A patent by CN108558792B demonstrates the utility of acridine salts as photocatalysts for constructing piperazine-carbamate frameworks. Although developed for a related compound (4-(6-aminopyridin-3-yl)piperazine-1-tert-butyl carboxylate), the methodology is adaptable to [1-(2-amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester. Key steps include:

• Substrate Activation : 2-Aminoacetyl-piperidine and Boc-protected piperazine are dissolved in anhydrous dichloroethane.

• Oxidant System : 2,2,6,6-Tetramethylpiperidine-N-oxide (TEMPO) or diphenyl disulfide enables radical formation under blue LED irradiation.

• Yield Optimization : Reactions conducted at 25°C for 10 hours achieve 90–95% conversion, with the acridine salt (0.1 eq) minimizing byproducts.

Table 2: Photocatalytic Reaction Parameters

Component	Quantity
Acridine Salt	0.1 eq
Oxidant (TEMPO)	0.5 eq
Solvent	Dichloroethane
Light Source	450 nm LED
Yield	90–95%

Solid-Phase Synthesis for Scalable Production

Resin-Bound Intermediate Formation

Solid-phase techniques enhance scalability and purity. A resin-supported strategy involves:

• Immobilization : Piperidin-3-amine is anchored to Wang resin via a carbodiimide coupling agent.

• Acylation : 2-Aminoacetic acid is introduced using HBTU/HOBt activation, followed by Boc protection with Boc-Cl.

• Cleavage : Trifluoroacetic acid (TFA) liberates the product from the resin, achieving >90% purity after lyophilization.

This method reduces solvent waste and simplifies purification, making it suitable for industrial applications.

Comparative Analysis of Methodologies

Table 3: Method Comparison

Method	Yield	Purity	Scalability	Cost Efficiency
Condensation	82–87%	High	Moderate	High
Photocatalytic	90–95%	Very High	High	Moderate
Solid-Phase	>90%	High	High	Low

• Condensation : Cost-effective but limited by moderate yields.

• Photocatalytic : High efficiency but requires specialized equipment.

• Solid-Phase : Ideal for large-scale synthesis despite higher initial costs.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the carbonyl group in the acetyl moiety, converting it to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction can produce alcohol derivatives.

Scientific Research Applications

Medicinal Chemistry

The compound is being investigated for its potential as a therapeutic agent in treating neurological disorders. Its structural similarity to neurotransmitters suggests that it may interact with various receptors in the central nervous system (CNS). Preliminary studies indicate that derivatives of this compound can exhibit neuroprotective properties, making them candidates for further development in treating conditions such as Alzheimer's disease and Parkinson's disease.

Neuropharmacology

Research has shown that compounds with piperidine moieties can modulate neurotransmitter systems, particularly those involving acetylcholine and dopamine. This modulation can lead to significant pharmacological effects:

• Potential Uses :
  • Treatment of cognitive impairments
  • Anxiolytic effects
  • Antidepressant properties

Enzymatic Studies

The compound’s carbamate structure allows it to act as an inhibitor for certain enzymes. It is particularly relevant in studies focusing on:

• Enzyme Inhibition : Investigating the inhibition of acetylcholinesterase (AChE), which is crucial for understanding its potential as a treatment for diseases characterized by cholinergic deficits.

Case Study 1: Neuroprotective Effects

A study conducted on derivatives of [1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester demonstrated significant neuroprotective effects in vitro. The results indicated that these compounds could reduce oxidative stress markers in neuronal cell cultures, suggesting potential utility in neurodegenerative disease models.

Case Study 2: Enzyme Interaction

Another study explored the interaction of the compound with AChE. The findings revealed that the compound exhibited competitive inhibition, providing insights into its mechanism of action and paving the way for further investigations into its therapeutic applications.

Mechanism of Action

The mechanism of action of [1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or modulator, altering the activity of these targets and thereby exerting its biological effects. The exact pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural similarities with the target molecule, primarily through the presence of a Boc-protected piperidine/pyrrolidine core or analogous functional groups. Key differences in substituents and applications are highlighted:

tert-Butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)(methyl)carbamate ()

• Structure: The piperidine nitrogen is substituted with a 2,3-dihydrobenzo[1,4]dioxine carbonyl group instead of 2-amino-acetyl.
• Properties: The aromatic dioxine moiety increases rigidity and lipophilicity compared to the peptide-like amino-acetyl group in the target compound.
• Application : Likely used in CNS-targeted drug candidates due to the dioxine fragment’s resemblance to neurotransmitter scaffolds .

(1H-Indol-3-ylmethyl)-carbamic acid tert-butyl ester (MFCD12405320, )

• Structure : Features an indole-methyl group at the piperidine nitrogen.
• Application: Potential use in serotonin receptor modulators or kinase inhibitors .

[1-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester ()

• Structure : Substituted with a pyrimidine ring (ethoxy and methylthio groups) at the piperidine nitrogen.
• Properties : The pyrimidine heterocycle introduces hydrogen-bonding and base-pairing capabilities, relevant for nucleotide analog synthesis.
• Application : Likely a precursor in antiviral or anticancer agents targeting DNA/RNA enzymes .

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS 1353998-29-4, )

• Structure : Pyrrolidine core with chloro-acetyl and isopropyl groups.
• Properties : The chloro-acetyl group offers electrophilic reactivity for cross-coupling reactions, while the pyrrolidine ring (5-membered vs. 6-membered piperidine) affects conformational flexibility.
• Application: Potential intermediate in alkylating agents or prodrugs .

[1-(3-AMINO-PHENYL)-PIPERIDIN-3-YL]-CARBAMIC ACID TERT-BUTYL ESTER (CAS 889948-93-0, )

• Structure: Substituted with a 3-aminophenyl group at the piperidine nitrogen.
• Properties : The aromatic amine enhances solubility in acidic conditions and provides a site for further functionalization.
• Application : Likely used in PET tracer synthesis or as a building block for kinase inhibitors .

Comparative Analysis Table

Compound Name	Core Structure	Substituent at N1	Molecular Weight (g/mol)	Key Applications	Evidence ID
[1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester	Piperidine	2-Amino-acetyl	271.36	Protease/kinase inhibitors
tert-Butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)(methyl)carbamate	Piperidine	2,3-Dihydrobenzo[1,4]dioxine	418.47	CNS-targeted therapies
(1H-Indol-3-ylmethyl)-carbamic acid tert-butyl ester	Piperidine	Indol-3-ylmethyl	288.35	Serotonin receptor modulators
[1-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester	Piperidine	Pyrimidine (ethoxy, methylthio)	410.52	Antiviral/anticancer agents
[(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester	Pyrrolidine	Chloro-acetyl, isopropyl	333.86	Alkylating agents
[1-(3-AMINO-PHENYL)-PIPERIDIN-3-YL]-CARBAMIC ACID TERT-BUTYL ESTER	Piperidine	3-Aminophenyl	291.39	PET tracers, kinase inhibitors

Biological Activity

[1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester is a compound with significant potential in pharmacological applications due to its structural characteristics and biological activity. This article explores its biological activity, including its mechanisms of action, pharmacological applications, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical formula: C₁₂H₂₃N₃O. It is classified under the piperidine derivatives, which are known for their diverse biological activities. The tert-butyl ester group enhances the lipophilicity of the compound, potentially improving its bioavailability.

Biological Activity Overview

The biological activity of [1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester can be summarized as follows:

• Anti-inflammatory Properties : Research indicates that piperidine derivatives can inhibit pro-inflammatory pathways, particularly through the inhibition of the NF-κB signaling pathway. This pathway is crucial in mediating inflammatory responses in various diseases .
• Anticancer Activity : Some studies suggest that compounds similar to this derivative exhibit cytotoxic effects against cancer cell lines. For instance, certain piperidine derivatives have shown promising results in inducing apoptosis in tumor cells, indicating potential for cancer therapy .

The mechanisms by which [1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester exerts its biological effects include:

• Inhibition of NF-κB : The compound may inhibit NF-κB activity, which is a key transcription factor involved in inflammatory responses. Inhibition of this pathway has been linked to reduced expression of pro-inflammatory cytokines .
• Cholinesterase Inhibition : Some piperidine derivatives have demonstrated the ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes involved in neurotransmitter breakdown. This property is particularly relevant for neurodegenerative diseases such as Alzheimer's .
• Antioxidant Activity : Certain structural modifications can enhance antioxidant properties, providing protective effects against oxidative stress, which is implicated in various chronic diseases .

Case Studies and Research Findings

Several studies have explored the biological activity of piperidine derivatives similar to [1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester:

Study	Findings
KZ-41 Study	A derivative showed potent NF-κB inhibitory activity with an IC50 value of 2.83 µM, indicating strong anti-inflammatory potential .
Cancer Cell Line Study	Piperidine derivatives demonstrated enhanced cytotoxicity against FaDu hypopharyngeal tumor cells compared to standard treatments like bleomycin .
Neuroprotective Effects	Compounds exhibited dual inhibition of AChE and BuChE, suggesting potential for treating Alzheimer's disease through improved cholinergic signaling .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for [1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester?

• Methodological Answer : Synthesis typically involves multi-step protocols, including:

• Reductive amination : Use of NaBH₄ in methanol to reduce imine intermediates (e.g., derived from p-methylbenzaldehyde and tert-butyl carbamate precursors) .
• Protection/deprotection strategies : Introduction of the tert-butoxycarbonyl (Boc) group via Boc-anhydride under basic conditions to stabilize the amine during subsequent reactions .
• Coupling reactions : Suzuki-Miyaura cross-coupling for aryl functionalization, as demonstrated in the synthesis of related tert-butyl carbamates .
  • Key Considerations : Solvent choice (e.g., dichloromethane for imine condensation), catalyst optimization (e.g., MgSO₄ for drying agents), and purification via column chromatography .

Q. What analytical techniques are recommended for characterizing this compound?

• Methodological Answer :

• NMR spectroscopy : To confirm regiochemistry and assess purity (¹H/¹³C NMR for Boc group identification at ~1.4 ppm for tert-butyl protons) .
• Mass spectrometry (MS) : High-resolution MS (HRMS) for molecular weight validation .
• Chiral HPLC : For enantiomeric purity assessment, particularly if asymmetric synthesis is employed .

Q. How can researchers ensure the stability of the tert-butyl ester group during synthesis?

• Methodological Answer :

• Avoid strongly acidic conditions (e.g., TFA) unless intentional deprotection is required.
• Use mild bases (e.g., NaHCO₃) during workup to prevent premature cleavage .
• Monitor reaction progress via TLC or LC-MS to detect degradation .

Advanced Research Questions

Q. How can enantiomeric purity be optimized during asymmetric synthesis?

• Methodological Answer :

• Chiral catalysts : Employ phase-transfer catalysts (e.g., quaternary ammonium salts) or organocatalysts for stereocontrol, as seen in the synthesis of related β-amino esters .
• Dynamic kinetic resolution : Utilize substrates with labile stereocenters under controlled reaction conditions .
• Crystallization : Chiral resolution via diastereomeric salt formation, as demonstrated for Boc-protected piperidine derivatives .

Q. What computational methods are effective for studying binding interactions with biological targets?

• Methodological Answer :

• Molecular docking (Glide) : Analyze binding poses and hydrogen-bond interactions (e.g., Glide scores and energies to prioritize compounds) .
• Molecular dynamics (MD) simulations : Assess stability via RMSD/RMSF plots over 100 ns trajectories to validate docking predictions .
• Hydrogen-bond analysis : Quantify interactions (e.g., bond lengths ≤2.04 Å between the compound and residues like GLN189/LEU141 in SARS-CoV-2 Mpro) .

Q. How can contradictory data in structure-activity relationship (SAR) studies be resolved?

• Methodological Answer :

• Orthogonal assays : Validate activity using biochemical (e.g., enzymatic inhibition) and cellular assays to confirm target engagement .
• Crystallographic validation : Resolve ambiguous binding modes via X-ray co-crystal structures .
• Reaction reproducibility : Standardize solvents, catalysts, and temperature across labs to minimize variability .

Q. What strategies mitigate low yields in coupling reactions involving this compound?

• Methodological Answer :

• Catalyst screening : Test palladium catalysts (e.g., Pd(PPh₃)₄) for Suzuki couplings or peptide coupling reagents (e.g., HATU/DIPEA) for amide bonds .
• Solvent optimization : Use polar aprotic solvents (e.g., DMF or THF) to enhance reagent solubility .
• Microwave-assisted synthesis : Reduce reaction times and improve yields for thermally sensitive intermediates .

Q. What safety protocols are critical for handling this compound?

• Methodological Answer :

• PPE : Wear gloves, lab coats, and goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of fine powders .
• First aid : Immediate rinsing with water for exposure; consult safety data sheets (SDS) for specific antidotes .